Ethyl 3-(3-hydroxy-5-methoxyphenyl)propanoate

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: ethyl 3-(3-hydroxy-5-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H16O4/c1-3-16-12(14)5-4-9-6-10(13)8-11(7-9)15-2/h6-8,13H,3-5H2,1-2H3
• InChI Key: WPZUNSYUOYBXLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=CC(=C1)OC)O

Description

Ethyl 3-(3-hydroxy-5-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(3-(benzyloxy)-5-methoxyphenyl)acrylate (6.00 g) in methanol (100 mL) was added 10% palladium-activated carbon (500 mg) was added, and the mixture was stirred for 15 hr under a hydrogen atmosphere. The reaction mixture was filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (4.00 g) as a colorless oil.